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Compound of Interest

Compound Name: 2,7-Naphthyridine-4-carbaldehyde
CAS No.: 10273-40-2
Cat. No.: B181435
Get Quote
. J

This guide provides a comprehensive comparison of spectroscopic data for various 2,7-
naphthyridine derivatives, offering valuable insights for researchers, scientists, and
professionals in drug development. The information presented is supported by experimental
data to facilitate the identification and characterization of these compounds.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for a selection of 2,7-naphthyridine
derivatives, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS),
which are crucial for structural elucidation.

'H-NMR Spectroscopic Data

Proton Nuclear Magnetic Resonance (*H-NMR) is instrumental in determining the hydrogen
framework of a molecule. The chemical shifts (d) are reported in parts per million (ppm) relative
to a standard reference.
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Chemical Shifts (6, ppm)

Compound Solvent and Coupling Constants
(J, Hz)
Unsubstituted 2,7- H1/H8: 9.32, H3/H6: 7.78,
Naphthyridine H4/H5: 8.74
3.09 (s, 3H, CHs), 7.52-7.63
4-Hydroxy-8-methyl-1-0x0-6-
_ (m, 2H, Ar), 7.76-7.78 (m, 1H,
phenyl-1,2-dihydro-2,7-
o _ _ DMSO-ds Ar), 8.16-8.28 (m, 3H, Ar),
naphthyridine-3-carboxylic acid
_ 8.50 (s, 1H, OH), 8.75 (s, 1H,
hydrazide
NH), 11.70 (s, 1H, NH)[1]
3.09 (s, 3H, CHs), 7.52-7.57
8-Ethoxy-4-hydroxy-1-oxo0-6-
} (m, 3H, Ar), 7.79 (s, 1H, CH),
phenyl-1,2-dihydro-2,7-
o , , 8.15-8.20 (m, 3H, Ar), 8.29—
naphthyridine-3-carboxylic acid DMSO-ds
] 8.31 (m, 2H, Ar), 8.52 (s, 1H,
(4-chloro-benzylidene)-
] Arn), 8.75 (s, 1H, OH), 10.63 (s,
hydrazide
1H, NH), 12.66 (s, 1H, NH)[1]
3.10 (s, 3H, CHs), 7.51 (s, 1H,
CH), 7.52—7.58 (m, 3H, Ar),
Compound 10j (an anti- 8.16-8.21 (m, 4H, Ar), 8.23—
DMSO-ds

Staphylococcal candidate)

8.27 (m, 1H, Ar), 8.46 (s, 1H,
Ar), 8.66 (s, 1H, Ar), 8.93 (s,
1H, OH), 12.17 (s, 1H, NH)[1]

13C-NMR Spectroscopic Data

Carbon-13 Nuclear Magnetic Resonance (33C-NMR) provides information about the carbon

skeleton of a molecule.
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Compound Solvent

Chemical Shifts (6, ppm)

Unsubstituted 2,7-
Naphthyridine

C1/C8: 152.0, C3/C6: 121.0,
C4/C5: 136.0, C4a/C8a: 149.0

4-Hydroxy-8-methyl-1-o0x0-6-
phenyl-1,2-dihydro-2,7-

naphthyridine-3-carboxylic acid

DMSO-ds

hydrazide

20.84, 110.94, 113.03, 116.85,
122.09, 127.41 (2C), 128.90
(2C), 130.46, 137.19, 142.42,
155.56, 160.88, 167.85,
169.31[1]

8-Ethoxy-4-hydroxy-1-oxo-6-
phenyl-1,2-dihydro-2,7-
naphthyridine-3-carboxylic acid DMSO-ds
(4-chloro-benzylidene)-

hydrazide

22.49,111.26, 115.36, 126.73,
127.28, 127.45, 127.55,
128.17, 128.27, 128.55,
128.76, 128.95, 129.43,
129.61, 130.63, 137.84,
138.90, 139.07, 142.65,
155.01, 155.32, 165.88,
167.06[1]

Compound 10j (an anti-
_ DMSO-ds
Staphylococcal candidate)

22.49, 111.26, 115.33, 126.75,
127.52, 128.06, 128.15,
128.48, 128.76, 128.95,
129.10, 129.40, 130.63,
131.37, 137.79, 137.97,
138.14, 142.56, 155.01,
155.41, 165.96, 167.11[1]

Mass Spectrometry Data

Mass spectrometry (MS) is used to determine the molecular weight and elemental composition
of a compound. The fragmentation patterns can also provide structural information.
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Compound lonization Method Key Fragments (m/z)

General pathway includes loss

Parent 2,7-Naphthyridine
of HCN and CzHz.[2]

Fragmentation often begins at
the substituent level, followed
Substituted 2,7-Naphthyridines  Electron lonization (EI) by the characteristic ring
cleavage with fragments at m/z
=104, 103, 77, 76, and 50.[2]

Primarily displays the

] o ] protonated molecular ion
o o Chemical lonization (ClI) with
2,7-Naphthyridine Derivatives (MH™) due to the reduced
Isobutane ) ) )
fragmentation with this soft

ionization technique.[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results.

NMR Spectroscopy

1H and 3C-NMR spectra are typically recorded on a Bruker Avance spectrometer operating at
frequencies of 300 MHz or 600 MHz for *H and corresponding frequencies for 13C.[1]
Deuterated dimethyl sulfoxide (DMSO-de) or deuterated chloroform (CDClIsz) are common
solvents, with Tetramethylsilane (TMS) used as an internal standard.[1] For signal assignments
in 3C-NMR spectra, techniques such as Attached Proton Test (APT), Distortionless
Enhancement by Polarization Transfer (DEPT), or Heteronuclear Correlation spectroscopy
(HETCOR) can be employed.[2]

Mass Spectrometry

Mass spectra are generally obtained using electron ionization (El) or chemical ionization (Cl).
[2] For CI, isobutane is often chosen as the reagent gas due to its ability to produce less
fragmentation and prominent protonated molecular ions (MH*).[2]

Experimental Workflow
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The following diagram illustrates a general workflow for the synthesis and characterization of

2,7-naphthyridine derivatives.

Synthesis

Starting Materials (e.g., Pyridine derivatives)

Cyclocondensation / Intramolecular Cyclization

Crude 2,7-Naphthyridine Derivative

Purification (e.g., Recrystallization, Chromatography)

Pure 2,7-Naphthyridine Derivative

NMR Spectroscopy
(*H, 13C, DEPT, etc.)

jpétroscopic C@aracterization

Mass Spectrometry
(El, CI)

Spectroscopic Data

Other Techniques
(IR, UV-Vis)

Data Analysis $nd Application

Structure Elucidation

i

Comparison with Alternatives

'

Further Applications (e.g., Drug Development)

© 2026 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181435?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page
Caption: General workflow for synthesis and characterization of 2,7-naphthyridine derivatives.

This guide provides a foundational understanding of the spectroscopic properties of 2,7-
naphthyridine derivatives. For more in-depth analysis, it is recommended to consult the primary
literature cited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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